Cas no 32161-30-1 (3-(3,4-Dimethoxyphenyl)-L-alanine)

3-(3,4-Dimethoxyphenyl)-L-alanine is a non-natural aromatic amino acid derivative featuring a dimethoxyphenyl substituent. This compound is structurally related to L-DOPA and serves as a valuable intermediate in organic synthesis and pharmaceutical research. Its key advantages include its chiral purity (L-configuration), which is critical for stereospecific reactions, and the electron-rich aromatic ring that enhances reactivity in cross-coupling and functionalization processes. The dimethoxy groups provide stability while allowing further derivatization, making it useful in the development of bioactive molecules, peptidomimetics, and enzyme inhibitors. Its well-defined structure and synthetic versatility make it a preferred choice for medicinal chemistry and biochemical studies.

3-(3,4-Dimethoxyphenyl)-L-alanine structure

32161-30-1 structure

Product Name:3-(3,4-Dimethoxyphenyl)-L-alanine

CAS No:32161-30-1

MF:C₁₁H₁₅NO₄

MW:225.241103410721

MDL:MFCD01321274

CID:53853

PubChem ID:24870821

Update Time:2025-10-13

3-(3,4-Dimethoxyphenyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(3,4-dimethoxyphenyl)propionic acid
- 3-(3,4-Dimethoxyphenyl)-L-alanine
- 3,4-DIMETHOXY-L-PHENYLALANINE
- (2S)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid
- L-3,4-Dimethoxyphenyl alanine
- Q27279027
- L-3,4-Dimethoxyphenylalanine
- DTXSID00185947
- UNII-GC6UEI64EC
- L-3,4-Dimethoxyphenyl alanine L-Phe(3,4-Dimethoxy)-OH
- 32161-30-1
- GC6UEI64EC
- beta-(3,4-Dimethoxyphenyl)-L-alanine
- 3,4-Dimethoxyphenylalanine
- AKOS007930123
- (S)-2-Amino-3-(3 pound not4-dimethoxy-phenyl)-propionic acid
- NSC-12199
- (S)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid
- VWTFNYVAFGYEKI-QMMMGPOBSA-N
- .BETA.-(3,4-DIMETHOXYPHENYL)-L-ALANINE
- AC-9278
- LEVODOPA IMPURITY, 1-VERATRYLGLYCINE- [USP IMPURITY]
- Levodopa impurity, 1-veratrylglycine- [USP]
- (S)-3,4-Dimethoxyphenylalanine
- J-502409
- A821179
- MFCD01321274
- Alanine, 3-(3,4-dimethoxyphenyl)-, L-
- H-Tyr(3-OMe,4-Me)-OH
- 3-(3,4-Dimethoxyphenyl)-L-alanine, 97%
- L-Dimethoxyphenylalanine
- (R)-b-(3,4-dimethoxyphenyl)alanine
- (S)-b-(3,4-dimethoxyphenyl)alanine
- L-Tyrosine, 3-methoxy-O-methyl-
- CS-W008157
- (L)-3,4-Dimethoxyphenyl alanine
- 3-METHOXY-O-METHYL-L-TYROSINE
- AKOS010367899
- DS-1544
- EN300-6472429
- L-Veratrylglycine
- 3,4-Dimethoxyphenylalanine, L-
- (S)-2-Amino-3-(3,4-Dimethoxy-Phenyl)-Propionic Acid
- SCHEMBL159001
- Levodopa impurity, 1-veratrylglycine-(USP)
- LEVODOPA IMPURITY, 1-VERATRYLGLYCINE-(USP IMPURITY)
- DTXCID40108438
- LEVODOPA IMPURITY, 1-VERATRYLGLYCINE-[USP IMPURITY]
- CHEBI:229731
- Levodopa impurity, 1-veratrylglycine-[USP]
- MDL： MFCD01321274
- Inchi： 1S/C11H15NO4/c1-15-9-4-3-7(6-10(9)16-2)5-8(12)11(13)14/h3-4,6,8H,5,12H2,1-2H3,(H,13,14)/t8-/m0/s1
- InChI Key： VWTFNYVAFGYEKI-QMMMGPOBSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C[C@@H](C(=O)O)N)OC

Computed Properties

Exact Mass: 225.10000
Monoisotopic Mass: 225.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 81.8Å²

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: 254-257 °C (lit.)
PSA: 81.78000
LogP: 1.35850
Sensitiveness: Air Sensitive
Specific Rotation: -5 º (c=4 in 1 M HCl)
Optical Activity: [α]22/D −5°, c = 4 in 1 M HCl
Solubility: Not determined

3-(3,4-Dimethoxyphenyl)-L-alanine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：Room temperature
Risk Phrases：R36/37/38
Safety Term：S26;S36

3-(3,4-Dimethoxyphenyl)-L-alanine Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3,4-Dimethoxyphenyl)-L-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S842586-25g	(S)-2-Amino-3-(3,4-dimethoxyphenyl)propionic acid	32161-30-1	97%	25g	1,616.00	2021-05-17
TRC	D460703-10mg	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		10mg	$81.00	2023-05-18
TRC	D460703-25mg	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		25mg	$ 150.00	2023-09-07
TRC	D460703-50mg	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		50mg	$ 247.00	2023-09-07
TRC	D460703-100mg	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		100mg	$ 368.00	2023-09-07
TRC	D460703-250mg	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		250mg	$724.00	2023-05-18
TRC	D460703-1g	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1		1g	$1448.00	2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029040-1g	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1	97%	1g	￥108	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029040-5g	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1	97%	5g	￥513	2024-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D136231-1g	3-(3,4-Dimethoxyphenyl)-L-alanine	32161-30-1	97%	1g	¥109.90	2023-09-03

3-(3,4-Dimethoxyphenyl)-L-alanine Production Method

3-(3,4-Dimethoxyphenyl)-L-alanine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:32161-30-1)3-(3,4-Dimethoxyphenyl)-L-alanine

Order Number:A821179

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:13

Price ($):313.0

Email:sales@amadischem.com

Product Official Link

3-(3,4-Dimethoxyphenyl)-L-alanine Related Literature

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2. One-pot synthesis of 4-arylidene imidazolin-5-ones by reaction of amino acid esters with isocyanates and α-bromoketones

Jia-Yun Haung,Indrajeet J. Barve,Chung-Ming Sun Org. Biomol. Chem. 2019 17 3040

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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